Cas no 2567495-49-0 (ethyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid)

Ethyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate is a bicyclic compound featuring an oxabicyclo[2.1.1]hexane scaffold, which is of interest in medicinal chemistry due to its constrained ring structure and potential for modulating biological activity. The presence of an amino group at the 4-position enhances its utility as a versatile intermediate for further functionalization. The trifluoroacetic acid (TFA) salt form improves solubility and stability, facilitating handling and storage. This compound is particularly valuable in the synthesis of novel heterocyclic frameworks and as a building block for drug discovery, offering a balance of reactivity and steric control. Its rigid bicyclic structure may contribute to enhanced binding affinity and selectivity in target interactions.

ethyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid structure

2567495-49-0 structure

Product Name:ethyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid

CAS No:2567495-49-0

MF:C₁₀H₁₄F₃NO₅

MW:285.217073917389

MDL:MFCD32879057

CID:5656565

PubChem ID:155822769

Update Time:2025-07-02

ethyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

- 2567495-49-0
- AT25254
- ETHYL 4-AMINO-2-OXABICYCLO[2.1.1]HEXANE-1-CARBOXYLATE TFA
- Ethyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate;2,2,2-trifluoroacetic acid
- ethyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate; trifluoroacetic acid
- EN300-27699007
- EN300-37375414
- ethyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid
- MDL： MFCD32879057
- Inchi： 1S/C8H13NO3.C2HF3O2/c1-2-11-6(10)8-3-7(9,4-8)5-12-8;3-2(4,5)1(6)7/h2-5,9H2,1H3;(H,6,7)
- InChI Key： JJJOMYANNXIRPB-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(F)F.O1CC2(CC1(C(=O)OCC)C2)N

Computed Properties

Exact Mass: 285.08240703g/mol
Monoisotopic Mass: 285.08240703g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 304
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 98.8Å²

ethyl 4-amino-2-oxabicyclo2.1.1hexane-1-carboxylate, trifluoroacetic acid Pricemore >>

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Enamine	EN300-27699007-0.5g	ethyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate, trifluoroacetic acid	2567495-49-0	95.0%	0.5g	$1718.0	2025-03-18
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